rac 3-Hydroxydecanoic Acid
rac 3-Hydroxydecanoic Acid
3-hydroxydecanoic acid is a medium-chain fatty acid that is decanoic acid substituted at position 3 by a hydroxy group. It has a role as an antimitotic and an Escherichia coli metabolite. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a decanoic acid. It is a conjugate acid of a 3-hydroxydecanoate.
, also known as myrmicacin or 3-hydroxycaprate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). has been detected in multiple biofluids, such as feces and blood. can be biosynthesized from decanoic acid.
, also known as myrmicacin or 3-hydroxycaprate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). has been detected in multiple biofluids, such as feces and blood. can be biosynthesized from decanoic acid.
Brand Name:
Vulcanchem
CAS No.:
5561-87-5
VCID:
VC0020831
InChI:
InChI=1S/C10H20O3/c1-2-3-4-5-6-7-9(11)8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13)
SMILES:
CCCCCCCC(CC(=O)O)O
Molecular Formula:
C10H20O3
Molecular Weight:
188.26 g/mol
rac 3-Hydroxydecanoic Acid
CAS No.: 5561-87-5
Reference Standards
VCID: VC0020831
Molecular Formula: C10H20O3
Molecular Weight: 188.26 g/mol
| CAS No. | 5561-87-5 |
|---|---|
| Product Name | rac 3-Hydroxydecanoic Acid |
| Molecular Formula | C10H20O3 |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | 3-hydroxydecanoic acid |
| Standard InChI | InChI=1S/C10H20O3/c1-2-3-4-5-6-7-9(11)8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13) |
| Standard InChIKey | FYSSBMZUBSBFJL-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
| Physical Description | Solid |
| Description | 3-hydroxydecanoic acid is a medium-chain fatty acid that is decanoic acid substituted at position 3 by a hydroxy group. It has a role as an antimitotic and an Escherichia coli metabolite. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a decanoic acid. It is a conjugate acid of a 3-hydroxydecanoate. , also known as myrmicacin or 3-hydroxycaprate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). has been detected in multiple biofluids, such as feces and blood. can be biosynthesized from decanoic acid. |
| Synonyms | 3-HDA 3-hydroxy-decanoic acid 3-hydroxydecanoic acid 3-hydroxydecanoic acid, (3R)- beta-hydroxydecanoic acid myrmicacin myrmicacin monosodium (+-)-isomer myrmicacin, (+-)-isomer myrmicacin, (R)-isome |
| Reference | 1. Z. Zheng et al. “Production of 3-hydroxydecanoic acid by recombinant Escherichia coli HB101 harboring phaG gene” Antonie Van Leeuwenhoek, vol. 85pp. 93-101, 20042. Q. Wang et al. “Engineering Bacteria for Production of Rhamnolipid as an Agent for Enhanced Oil Recovery” Biotechnology and Bioengineering, vol. 98pp. 842-853, 20073. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids andIts Utility for the Study of Disorders of Mitochondrial Fatty Acid ß-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20004. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001 |
| PubChem Compound | 26612 |
| Last Modified | Nov 11 2021 |
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